Cas no 771579-38-5 (4-(aminomethyl)-2,6-diiodophenol)

• Product Name: 4-(aminomethyl)-2,6-diiodophenol
• CAS No: 771579-38-5
• MF: C₇H₇I₂NO
• MW: 374.945526361465
• CID: 1783403
• PubChem ID: 53403855
• Update Time: 2025-10-28

4-(aminomethyl)-2,6-diiodophenol Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-2,6-diiodophenol
• 3,5-DIIODO-4-Hydroxybenzylamine
• 771579-38-5
• DTXSID20695270

• MDL： MFCD03410987
• Inchi： 1S/C7H7I2NO/c8-5-1-4(3-10)2-6(9)7(5)11/h1-2,11H,3,10H2
• InChI Key： OJQYCMMFDXSDGB-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1)CN)I)O

Computed Properties

• Exact Mass: 374.86171g/mol
• Monoisotopic Mass: 374.86171g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 4-(aminomethyl)-2,6-diiodophenol

Comprehensive Analysis of 4-(Aminomethyl)-2,6-diiodophenol (CAS 771579-38-5): Properties, Applications, and Industry Trends

4-(Aminomethyl)-2,6-diiodophenol (CAS 771579-38-5) is a halogenated phenolic compound with a unique molecular structure, combining an aminomethyl group with two iodine atoms at the 2,6-positions of the phenol ring. This structural configuration endows the compound with distinct chemical properties, making it valuable in specialized organic synthesis and pharmaceutical intermediates. Researchers and manufacturers frequently search for "4-(Aminomethyl)-2,6-diiodophenol synthesis" or "CAS 771579-38-5 applications," reflecting its growing relevance in advanced material science and drug development.

The compound's iodine-rich backbone contributes to its utility in radiopaque materials, a topic gaining traction due to rising demand for medical imaging contrast agents. Recent studies explore its potential in designing X-ray contrast media, aligning with the healthcare industry's focus on non-invasive diagnostics. Additionally, its aminomethyl functionality allows for further derivatization, a feature often queried in "functional group modification of diiodophenols" searches. This adaptability positions it as a versatile building block in bioconjugation and peptide modification.

From an environmental perspective, 4-(Aminomethyl)-2,6-diiodophenol has been investigated for its role in green chemistry protocols. With increasing interest in "sustainable halogenation methods," this compound serves as a model for studying regioselective iodination—a technique reducing waste generation compared to traditional halogenation processes. Its stability under physiological conditions also makes it a candidate for targeted drug delivery systems, particularly in oncology research where "iodine-labeled theranostics" is a trending search term.

Industrial applications of CAS 771579-38-5 extend to liquid crystal materials and photoactive compounds, addressing the electronics sector's need for advanced display technologies. The compound's ability to absorb specific UV wavelengths has spurred inquiries about "diiodophenol-based UV stabilizers," especially in polymer coatings. Furthermore, its chelating properties are explored in "heavy metal sensor development," a niche but growing field in environmental monitoring.

Quality control of 4-(Aminomethyl)-2,6-diiodophenol remains a critical discussion point, with analytical methods like HPLC purity testing and mass spectrometry characterization being frequently searched topics. Regulatory compliance, particularly regarding residual solvent limits in pharmaceutical-grade batches, is another area of focus. The compound's shelf-life optimization—often searched as "stability of iodinated phenols"—requires careful consideration of storage conditions to prevent deiodination, a common degradation pathway.

Emerging research directions include computational studies on the compound's electronic structure, with molecular modeling queries like "HOMO-LUMO gap of diiodophenols" appearing in scientific literature. Such investigations support its potential in organic electronics, where iodine's heavy atom effect enhances spin-orbit coupling. The compound's role in catalysis, particularly in cross-coupling reactions, also attracts attention from synthetic chemists seeking alternatives to palladium-based systems.

In conclusion, 4-(Aminomethyl)-2,6-diiodophenol (CAS 771579-38-5) represents a multifaceted compound bridging medicinal chemistry, materials science, and environmental technology. Its evolving applications reflect broader trends in precision chemistry and sustainable manufacturing, making it a compound of enduring scientific and industrial interest.